Cas no 96070-02-9 (Benzenamine, 3,4-bis(decyloxy)-)

• Product name: Benzenamine, 3,4-bis(decyloxy)-
• CAS No: 96070-02-9
• MF: C₂₆H₄₇NO₂
• MW: 405.656888246536
• CID: 751583
• PubChem ID: 14980195

Benzenamine, 3,4-bis(decyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,4-bis(decyloxy)-
• 3,4-didecoxyaniline
• 96070-02-9
• 3,4-BIS(DECYLOXY)ANILINE
• DTXSID80566432
• SCHEMBL7045171

• Inchi： InChI=1S/C26H47NO2/c1-3-5-7-9-11-13-15-17-21-28-25-20-19-24(27)23-26(25)29-22-18-16-14-12-10-8-6-4-2/h19-20,23H,3-18,21-22,27H2,1-2H3
• InChI Key： XTZKXTFRTYIPJK-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCOC1=C(C=C(C=C1)N)OCCCCCCCCCC

Computed Properties

• Exact Mass: 405.360679742g/mol
• Monoisotopic Mass: 405.360679742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 20
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 44.5Ų